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Compound of Interest

Compound Name: Vipoglanstat

Cat. No.: B10830976

Essential Safety and Handling Guide for
Vipoglanstat

Disclaimer: This document provides guidance on the safe handling of Vipoglanstat based on
general laboratory safety principles for potent research compounds. A specific Safety Data
Sheet (SDS) for Vipoglanstat is not publicly available. Researchers must consult their
institution's Environmental Health and Safety (EHS) department for specific protocols and
conduct a thorough risk assessment before handling this compound.

Vipoglanstat is a potent and selective inhibitor of microsomal prostaglandin E synthase-1
(mPGES-1) and should be handled with care in a laboratory setting.[1][2] All products
containing Vipoglanstat are intended for research purposes only and are not for human or
veterinary use.

Personal Protective Equipment (PPE) and Engineering
Controls

Due to its potent nature, a multi-layered approach to safety, incorporating both PPE and
engineering controls, is crucial. The primary goal is to prevent inhalation, ingestion, and
skin/eye contact.

Minimum PPE Requirements:
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e Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.[3]
Given the powdered nature of the compound, double-gloving is recommended.[4] Gloves
should be changed regularly and immediately if contaminated.[4]

o Eye Protection: Safety glasses with side shields are the minimum requirement.[5] For tasks
with a higher risk of splashes or aerosol generation, chemical safety goggles and a face
shield should be worn.[3][5]

e Lab Coat: A lab coat, preferably one that is fire-resistant, should be worn to protect clothing
and skin.[3]

o Footwear: Closed-toe shoes must be worn in the laboratory at all times.[3]
Recommended Engineering Controls:

» Ventilation: All handling of powdered Vipoglanstat should be performed in a certified
chemical fume hood, glove box, or other containment enclosure to minimize inhalation risk.

[6]7]

» Weighing: Use a balance with a draft shield or conduct weighing within a ventilated
enclosure.

For handling high-potency active pharmaceutical ingredients (HPAPIs), a five-level cascading
protection system is often recommended, with the primary methods focusing on product
isolation through engineering controls.[6]

Operational and Disposal Plans

A clear plan for handling and disposal is essential for safety and compliance.
Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly and the fume hood
or containment system is functioning properly.

o Weighing and Aliquoting: Handle the solid compound carefully to avoid generating dust. Use
appropriate tools (e.g., spatulas) and weigh the desired amount in a tared container within
the containment system.
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e Solution Preparation: If preparing a solution, add the solvent to the powdered Vipoglanstat
slowly to avoid splashing.

o Cleanup: After handling, decontaminate all surfaces and equipment. Dispose of all
contaminated disposables as hazardous waste.

e Handwashing: Wash hands thoroughly with soap and water after removing gloves.
Disposal Plan:

The disposal of investigational drugs and research chemicals must comply with federal, state,
and local regulations.

o Waste Segregation: Segregate Vipoglanstat waste from non-hazardous waste to avoid
unnecessary disposal costs.[8]

o Contaminated Materials: All disposable items that have come into contact with Vipoglanstat
(e.g., gloves, pipette tips, empty containers) should be collected in a designated, sealed
hazardous waste container.

e Unused Compound: Unused or unwanted Vipoglanstat should be disposed of as hazardous
chemical waste through your institution's EHS program. Do not pour chemical waste down
the drain or dispose of it in the regular trash.[9]

« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The defaced, clean container can then be disposed of
according to institutional policy.[9]

Chemical and Physical Properties

Below is a summary of the available data for Vipoglanstat.
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Property Value

Synonyms Bl 1029539, GS-248, OX-MPI[1]
Molecular Formula C30H34CI2F5N503[10]
Molecular Weight 678.52 g/mol [11]

Powder: -20°C for up to 2 years. In DMSO:

Storage Temperature
-80°C for up to 6 months.[10]

Experimental Protocols: Example Dosages in Animal
Studies

The following table summarizes dosages of Vipoglanstat used in published animal studies.
These are for informational purposes only and do not constitute a recommendation.

] Administration
Animal Model Dosage Study Focus
Route

LPS-induced lung

Mice 30 mg/kg Intraperitoneal (i.p.) o
injury[1]
) Sepsis-induced lung
Mice 30 mg/kg Oral (p.o.) o
injury[1]
Visualizations

Signaling Pathway of Vipoglanstat
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Caption: Mechanism of action of Vipoglanstat.

Experimental Workflow for Handling Vipoglanstat
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Caption: Safe handling workflow for Vipoglanstat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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